Cas no 533-49-3 (L-Erythrose (~0.1 M solution in water))

• Product Name: L-Erythrose (~0.1 M solution in water)
• CAS No: 533-49-3
• MF: C₄H₈O₄
• MW: 120.103921890259
• MDL: MFCD00064377
• CID: 375122
• PubChem ID: 24894372
• Update Time: 2025-10-25

L-Erythrose (~0.1 M solution in water) Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2,3,4-Trihydroxybutanal
• L(+)-Erythrose
• Butanal,2,3,4-trihydroxy-, (2S,3S)-
• L-(+)-ERYTHROSE
• L-Erythrose (~0.1 M solution in water)
• D-erythrose
• L-erythro-2,3,4-Trihydroxy-butyraldehyd
• (+)-Erythrose
• DTXSID30201447
• SCHEMBL424699
• L-Erythrose
• L-ERYTHROSE [MI]
• Q27109384
• 96DH71781X
• Erythrose, L-
• CHEBI:21288
• W-203013
• EINECS 208-567-8
• CS-0139803
• UNII-96DH71781X
• Butanal, 2,3,4-trihydroxy-, (2S,3S)-
• MFCD00064377
• L-erythro-tetrose
• AKOS016844119
• 533-49-3
• HY-116956A
• A870746
• YTBSYETUWUMLBZ-DMTCNVIQSA-N
• AS-83567
• G77771
• DTXCID30123938
• L-erythro-tetrose;L-erythrose
• (2S,3S)-2,3,4-Trihydroxybutanal; (+)-Erythrose; L-(+)-Erythrose;

• MDL： MFCD00064377
• Inchi： 1S/C4H8O4/c5-1-3(7)4(8)2-6/h1,3-4,6-8H,2H2/t3-,4+/m1/s1
• InChI Key： YTBSYETUWUMLBZ-DMTCNVIQSA-N
• SMILES： O[C@@H](CO)[C@@H](C=O)O

Computed Properties

• Exact Mass: 120.04200
• Monoisotopic Mass: 120.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 72.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -2.2
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Light yellow transparent liquid
• Density: 1.410±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: <25 ºC
• Boiling Point: 144.07°C (rough estimate)
• Flash Point: 113 °C
• Refractive Index: 1.4502 (estimate)
• Solubility: Soluble (872 g/l) (25 º C),
• PSA: 77.76000
• LogP: -2.10060
• Merck: 13,3725
• Specific Rotation: D24 +11.5° (8 min) +15.2° (120 min) +30.5° (final, c = 3): Felton, Freudenberg, J. Am. Chem. Soc. 57, 1640 (1935)
• Solubility: Dissolve with water

L-Erythrose (~0.1 M solution in water) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on L-Erythrose (~0.1 M solution in water)

Comprehensive Guide to L-Erythrose (CAS No. 533-49-3): Properties, Applications, and Innovations

L-Erythrose (CAS No. 533-49-3), a four-carbon sugar belonging to the tetrose family, is gaining attention in biochemical and pharmaceutical research due to its unique structural properties. This ~0.1 M aqueous solution is widely used as a precursor in carbohydrate synthesis, enzymatic studies, and metabolic pathway analysis. Its role as an intermediate in the pentose phosphate pathway makes it a critical compound for understanding cellular energy metabolism and redox balance.

Recent advancements in glycobiology have highlighted the importance of L-Erythrose in designing sugar-based therapeutics and biodegradable materials. Researchers are exploring its potential in drug delivery systems, where its biocompatibility and low toxicity offer significant advantages. Additionally, the compound’s chiral centers make it valuable for asymmetric synthesis, a hot topic in green chemistry and sustainable manufacturing.

The ~0.1 M solution in water format ensures ease of handling and precise dosing for laboratory applications. Users frequently search for "L-Erythrose solubility", "stability in aqueous solutions", and "compatibility with buffers", reflecting practical concerns in experimental design. Stability studies confirm that the solution remains effective under refrigerated conditions (2–8°C), making it suitable for long-term storage.

In the context of food science, L-Erythrose is investigated as a low-calorie sweetener alternative. Its minimal impact on blood glucose levels aligns with trends in diabetic-friendly products and ketogenic diets. However, industrial-scale production challenges, such as cost-effective fermentation methods, remain active areas of research, often queried as "L-Erythrose production scale-up".

From an SEO perspective, this content addresses high-value keywords like "CAS 533-49-3 specifications", "L-Erythrose vs. D-Erythrose", and "applications in biocatalysis". The compound’s relevance to COVID-19 research (e.g., glycosylation of spike proteins) has also spurred interest, though its non-hazardous nature complies with safety guidelines.

Future directions include leveraging L-Erythrose in 3D bioprinting and tissue engineering, where its water-soluble properties aid hydrogel formation. As demand grows for bio-based chemicals, this compound exemplifies the shift toward renewable feedstock utilization—a key focus in circular economy initiatives.